Cas no 70783-44-7 (2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one
• CAS No: 70783-44-7
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• MDL: MFCD11556207
• CID: 573805
• PubChem ID: 3018038
• Update Time: 2025-05-21

2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-[4-(4-morpholinyl)phenyl]-
• 2,2,2-trifluoro-1-(4-morpholin-4-ylphenyl)ethanone
• 2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-one
• 2,2,2-Trifluoro-1-(4-(morpholin-4-yl)phenyl)ethan-1-one
• 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one
• NS00063095
• DTXSID50991050
• EN300-1930843
• 70783-44-7
• SCHEMBL11390443
• EINECS 274-888-5

• MDL： MFCD11556207
• Inchi： 1S/C12H12F3NO2/c13-12(14,15)11(17)9-1-3-10(4-2-9)16-5-7-18-8-6-16/h1-4H,5-8H2
• InChI Key： URGBINWKAZEYOF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)N1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 259.08206
• Monoisotopic Mass: 259.082013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Density: 1.291
• Boiling Point: 357°C at 760 mmHg
• Flash Point: 169.7°C
• Refractive Index: 1.495
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one

Introduction to 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one (CAS No. 70783-44-7)

2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one, identified by its CAS number 70783-44-7, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a trifluoromethyl group and a morpholine moiety, which are known for their ability to enhance metabolic stability and binding affinity in drug candidates. The structural features of this molecule make it a promising candidate for further exploration in the development of novel therapeutic agents.

The trifluoromethyl group, a key structural element in 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one, is widely recognized for its role in improving the pharmacokinetic properties of small-molecule drugs. This group contributes to increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. In recent years, the incorporation of trifluoromethyl groups into drug molecules has been extensively studied due to their ability to modulate drug efficacy and selectivity. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

The morpholine ring in 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one further enhances the compound's potential as a pharmacological scaffold. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as key components in drugs targeting various therapeutic areas. The morpholine moiety can contribute to favorable physicochemical properties such as solubility and bioavailability, making it an attractive feature for drug design. Moreover, morpholine-based compounds have been successfully incorporated into a wide range of pharmaceuticals, including antihistamines, antipsychotics, and antiviral agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one. These computational tools allow researchers to predict the binding affinity and interaction patterns of drug candidates with biological targets at an atomic level. By leveraging these technologies, scientists can optimize the structural features of fluorinated morpholine derivatives to enhance their therapeutic potential. For example, virtual screening techniques have been employed to identify novel analogs of this compound that exhibit improved binding properties to specific enzymes or receptors.

In the realm of medicinal chemistry, the synthesis of 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-one has been approached through various synthetic strategies. Traditional methods involving Friedel-Crafts acylation and nucleophilic substitution reactions have been utilized to construct the core framework of this molecule. However, modern synthetic approaches often incorporate transition metal-catalyzed reactions to achieve higher selectivity and efficiency. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the morpholine moiety into the phenyl ring system with high precision.

The biological activity of CAS No 70783-44-7 has been explored in several preclinical studies aimed at identifying potential therapeutic applications. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory diseases and cancer. The combination of the trifluoromethyl group and morpholine ring is hypothesized to contribute to its ability to modulate biological pathways associated with these conditions. Further research is ongoing to elucidate the exact mechanisms of action and optimize dosing regimens for future clinical trials.

The development of fluorinated heterocycles like 2,2,2-trifluoro-1-4-(morpholin-4-yll)phenylethan-l-one aligns with broader trends in drug discovery towards designing molecules with enhanced metabolic stability and bioavailability. The trifluoromethyl group's ability to resist oxidative degradation while maintaining lipophilicity makes it an invaluable feature in this context. Additionally, morpholine derivatives offer flexibility in structural modification, allowing chemists to fine-tune properties such as solubility and cell permeability.

As our understanding of molecular interactions continues to evolve, so does our capacity to design more effective therapeutic agents. The study of compounds like CAS No 70783 44 7 exemplifies how interdisciplinary approaches—combining organic synthesis with computational modeling and biological evaluation—can accelerate the discovery process. By leveraging cutting-edge technologies and innovative methodologies, researchers are paving the way for next-generation pharmaceuticals that address unmet medical needs more efficiently than ever before.